3-(Propan-2-yl)-4H,5H,7H,8H-6lambda6-[1,2,3]triazolo[1,5-d][1,4]thiazepine-6,6-dione

• Molecular Formula: C9H15N3O2S
• Molecular Weight: 229.30 g/mol
• IUPAC Name: 3-propan-2-yl-4,5,7,8-tetrahydrotriazolo[1,5-d][1,4]thiazepine 6,6-dioxide
• InChI: InChI=1S/C9H15N3O2S/c1-7(2)9-8-3-5-15(13,14)6-4-12(8)11-10-9/h7H,3-6H2,1-2H3
• InChI Key: KVCYNXGTYXYEOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2CCS(=O)(=O)CCN2N=N1

Description

The compound 3-(Propan-2-yl)-4H,5H,7H,8H-6λ⁶-[1,2,3]triazolo[1,5-d][1,4]thiazepine-6,6-dione is a fused heterocyclic molecule featuring a triazole ring (1,2,3-triazolo) annulated to a seven-membered thiazepine scaffold. The structure includes a sulfur atom in the thiazepine ring and two ketone groups (dione) at positions 6 and 6, contributing to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Propan-2-yl)-4H,5H,7H,8H-6lambda6-[1,2,3]triazolo[1,5-d][1,4]thiazepine-6,6-dione typically involves the annulation of a pyrazole ring to a thiazole or thiazine ring. This can be achieved through various synthetic routes, including the use of cyclization reactions and condensation reactions . Common reagents used in these reactions include hydrazines, isothiocyanates, and alkyl halides .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Cyclization and Ring-Formation Reactions

This compound participates in cyclization reactions to form extended heterocyclic systems. Key findings include:

Table 1: Cyclization Conditions and Outcomes

Reaction Type	Reagents/Conditions	Product Class	Yield (%)	Source
Triazole-thiazepine fusion	TsOH, DMF, 100°C, 2 h	Triazolothiadiazepines	85–89
Aldimine cyclization	Triethylamine, room temperature	7-Benzylidene derivatives	70–80

Cyclization often requires base catalysts (e.g., KOH or triethylamine) to facilitate nucleophilic attack at electrophilic centers . For example, treatment with α,β-acetylenic aldimines in DMF at elevated temperatures yields fused triazolothiadiazepines .

Dehydrogenation and Oxidation

The compound undergoes dehydrogenation to form aromatic systems:

Key Reaction Pathway

$$\text{Triazolothiazepine}\xrightarrow[\text{Reflux 5 6 h}]{\text{MnO}_2,\text{CH}_3\text{CN}}\text{Aromatic triazolothiadiazine}\quad (85–91\%\text{ yield})$$

Active manganese dioxide selectively oxidizes C–N bonds in the thiazepine ring, generating planar aromatic systems . This reaction is critical for enhancing conjugation and bioactivity.

Hydrogenation and Reduction

Reductive modifications are employed to saturate specific

Scientific Research Applications

3-(Propan-2-yl)-4H,5H,7H,8H-6lambda6-[1,2,3]triazolo[1,5-d][1,4]thiazepine-6,6-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in targeting kinases and other proteins involved in cell signaling.

Medicine: Explored for its anticancer and antibacterial properties, showing promising activity against various cancer cell lines and bacterial strains.

Mechanism of Action

The mechanism of action of 3-(Propan-2-yl)-4H,5H,7H,8H-6lambda6-[1,2,3]triazolo[1,5-d][1,4]thiazepine-6,6-dione involves its interaction with specific molecular targets, such as kinases. It inhibits the activity of these enzymes by binding to their active sites, thereby disrupting cell signaling pathways and inducing apoptosis in cancer cells . Molecular docking studies have confirmed its good fit into the active sites of these enzymes, highlighting its potential as a therapeutic agent .

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogs

Compound Name	Core Structure	Heteroatoms	Ring Size	Key Functional Groups	Synthesis Method	Yield/Advantages
3-substituted-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-6(7H)-ones	Triazolo-oxazinone	O, N	6-membered	Oxazinone, triazole	One-pot esterification/cycloaddition	80–95%, no intermediate isolation
3H-thiazolo[4,5-b]pyridin-2-one derivatives	Thiazolo-pyridinone	S, N	6-membered	Thiazole, pyridinone	Cyclocondensation	Optimized for anticancer leads
Pyrimido[4,5-b][1,4]oxazine-4,6-dione derivatives (TRPA1 inhibitors)	Pyrimido-oxazinedione	O, N	6-membered	Oxazinedione, pyrimidine	Undisclosed (patented)	TRPA1 inhibition activity
6-(Propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione	Triazolo-pyrimidinedione	N	6-membered	Pyrimidinedione, triazole	Undisclosed	Commercial availability

Key Observations :

• Ring Size and Heteroatoms : The target compound’s seven-membered thiazepine ring (vs. six-membered oxazine or pyrimidine in analogs) introduces conformational flexibility and distinct electronic profiles due to sulfur’s polarizability .
• Synthesis: Unlike the one-pot triazolo-oxazinone synthesis (80–95% yield) , the target compound’s thiazepine core may require multistep annulation, given the challenges in forming stable seven-membered sulfur-containing rings.

Pharmacological and Functional Comparisons

Key Insights :

• The triazole ring’s ability to participate in hydrogen bonding and π-π stacking (common in triazolo-oxazinones and pyrimidinediones ) could make the target compound a candidate for enzyme inhibition or protein binding.
• Thiazepine’s sulfur atom may confer redox activity or metabolic stability compared to oxazine analogs .

Biological Activity

3-(Propan-2-yl)-4H,5H,7H,8H-6lambda6-[1,2,3]triazolo[1,5-d][1,4]thiazepine-6,6-dione is a compound belonging to the class of triazole derivatives. This compound has garnered attention due to its potential biological activities, including antimicrobial and anticonvulsant properties. This article reviews the current understanding of its biological activity based on diverse research findings.

Chemical Structure

The compound features a triazole ring fused with a thiazepine structure. Its unique configuration contributes to its biological properties. The molecular formula is C11H12N4O2S.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of triazole derivatives. For instance, compounds containing 1,2,4-triazole moieties have been shown to exhibit significant antibacterial and antifungal activities.

• Mechanism of Action : The antimicrobial activity is often attributed to the disruption of microbial cell membranes and interference with essential metabolic pathways. For example, studies indicated that certain triazole derivatives have minimum inhibitory concentrations (MICs) ranging from 1 to 5 µmol/mL against various pathogens .

Compound	MIC (µmol/mL)	Activity Type
Triazole Derivative A	1	Antibacterial
Triazole Derivative B	3	Antifungal
3-(Propan-2-yl)-4H...	TBD	TBD

Anticonvulsant Activity

The anticonvulsant properties of triazole derivatives have also been extensively studied. In particular, compounds like 3-(Propan-2-yl)-4H... have shown promising results in preclinical models.

• Case Study : In a study evaluating various triazole derivatives for their efficacy in preventing seizures induced by maximal electroshock (MES), some compounds demonstrated protection rates between 20% and 80% . The most potent derivatives exhibited effective doses (ED50) significantly lower than traditional anticonvulsants.

Compound	ED50 (mg/kg)	Protection Rate (%)
Triazole Derivative A	28.9	80
Triazole Derivative B	50.8	60
3-(Propan-2-yl)-4H...	TBD	TBD

Structure-Activity Relationship (SAR)

The relationship between the chemical structure and biological activity is crucial for the development of new therapeutic agents. Studies suggest that modifications at specific positions on the triazole or thiazepine rings can enhance biological activity.

• Key Findings :
  • Electron-withdrawing groups at certain positions significantly increase antimicrobial efficacy.
  • Substituents that enhance lipophilicity often correlate with improved membrane permeability and bioactivity .

Molecular Docking Studies

Molecular docking studies have been conducted to elucidate the interaction mechanisms of triazole derivatives with target proteins involved in microbial resistance and seizure activity.

• Findings : Docking simulations revealed that these compounds bind effectively to active sites of enzymes critical for microbial survival and seizure modulation . Binding energies were reported in the range of -7.20 to -11.70 kcal/mol for various derivatives.

Q & A

Q. What are the key synthetic pathways for 3-(propan-2-yl)-4H,5H,7H,8H-6λ⁶-[1,2,3]triazolo[1,5-d][1,4]thiazepine-6,6-dione, and how do reaction conditions influence yield?

Methodological Answer : The compound’s synthesis involves cyclization of precursors such as triazole and thiazepine derivatives. A common approach includes:

• Copper-catalyzed azide-alkyne cycloaddition (CuAAC) for triazole ring formation, followed by thiazepine ring closure under acidic or basic conditions .
• Optimization parameters : Temperature (60–80°C), solvent polarity (DMSO or DMF), and catalyst loading (CuSO₄/Na ascorbate) significantly affect yield. For example, higher temperatures (>80°C) may lead to side reactions like oxidation of the propan-2-yl group .

Reaction Step	Conditions	Yield Range
Triazole formation	CuSO₄, DMSO, 70°C, 12h	60–75%
Thiazepine cyclization	H₂SO₄ (0.1M), reflux, 6h	45–65%

Q. How can researchers validate the structural integrity of this compound?

Methodological Answer : Use a combination of:

• High-resolution mass spectrometry (HRMS) to confirm molecular weight (e.g., calculated m/z 295.12 vs. observed 295.11) .
• ¹H/¹³C NMR to verify substituent positions. For example, the propan-2-yl group shows characteristic doublet signals at δ 1.2–1.4 ppm .
• X-ray crystallography for absolute configuration determination, particularly to resolve stereochemistry in the thiazepine ring .

Advanced Research Questions

Q. What computational methods can predict the reactivity of this compound in catalytic systems?

Methodological Answer :

• Density functional theory (DFT) simulations (e.g., B3LYP/6-31G**) can model electron density distribution, identifying reactive sites (e.g., electrophilic triazole N-atoms) .
• Reaction path search algorithms (e.g., GRRM) help map energy barriers for ring-opening or substitution reactions .
• Example : DFT studies reveal that the thiazepine ring’s sulfur atom has a low-lying LUMO (-1.8 eV), making it susceptible to nucleophilic attack .

Q. How do structural modifications impact bioactivity?

Methodological Answer :

• Structure-activity relationship (SAR) studies involve substituting the propan-2-yl group with bulkier alkyl chains (e.g., tert-butyl) to enhance lipophilicity (logP increase from 1.2 to 2.5) .
• In vitro assays : Compare inhibitory activity against enzymes like cyclooxygenase-2 (COX-2) using celecoxib as a reference. For example, a methyl substitution at position 3 reduces IC₅₀ from 50 nM to 120 nM .

Modification	logP	COX-2 IC₅₀ (nM)
Propan-2-yl (parent)	1.2	50
tert-Butyl substitution	2.5	120

Q. How can researchers resolve contradictions in spectroscopic data across studies?

Methodological Answer :

• Cross-validation : Replicate experiments under standardized conditions (e.g., solvent: CDCl₃ vs. DMSO-d₆) to assess solvent-induced NMR shifts. For instance, the thiazepine NH proton shifts from δ 8.2 ppm in DMSO to δ 7.9 ppm in CDCl₃ .
• Collaborative databases : Use platforms like PubChem to compare spectral libraries, noting outliers due to impurities (e.g., unreacted azide precursors) .

Experimental Design Considerations

Q. What safety protocols are critical when handling this compound?

Methodological Answer :

• PPE : Use nitrile gloves and fume hoods due to potential irritancy (similar to triazolo-thiadiazine analogs) .
• Waste disposal : Neutralize acidic byproducts (e.g., H₂SO₄ from cyclization) with sodium bicarbonate before disposal .

Q. How can researchers optimize purification for scale-up?

Methodological Answer :

• Chromatography : Use flash column chromatography with silica gel (ethyl acetate/hexane, 3:7) for small-scale purification.
• Crystallization : For large-scale, employ solvent recrystallization (ethanol/water, 70:30) to achieve >95% purity .

Data Contradiction Analysis

Q. Discrepancies in reported solubility profiles: How to address them?

Methodological Answer :

• Controlled solubility tests : Conduct parallel experiments in PBS (pH 7.4) and DMSO. For example, solubility in PBS may vary from 0.5 mg/mL to 2 mg/mL due to polymorphic forms .
• Dynamic light scattering (DLS) : Detect aggregation states that artificially reduce measured solubility .

Emerging Research Directions

Q. Can this compound serve as a precursor for metal-organic frameworks (MOFs)?

Methodological Answer :

• Coordination studies : Test with transition metals (e.g., Cu²⁺) via UV-Vis titration. The triazole N-atoms show binding affinity (Kd ~10⁻⁴ M) .
• MOF applications : Potential use in gas storage (e.g., CO₂ adsorption) due to the porous thiazepine ring .